Cas no 845616-12-8 (2-Bromo-5-cyanobenzoic acid)
2-Bromo-5-cyanobenzoic acid structure
Product Name:2-Bromo-5-cyanobenzoic acid
CAS No:845616-12-8
MF:C8H4BrNO2
MW:226.026861190796
MDL:MFCD11847005
CID:706901
PubChem ID:53256761
Update Time:2024-10-26
2-Bromo-5-cyanobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-5-cyanobenzoic acid
- Benzoic acid, 2-bromo-5-cyano-
- 2-bromo-5-cyano-benzoic acid
- AK100860
- Benzoicacid, 2-bromo-5-cyano-
- 2-bromanyl-5-cyano-benzoic acid
- LFMSICZVBGWOIA-UHFFFAOYSA-N
- 2-BROMO-5-CYANOBENOZIC ACID
- FCH1406388
- CM12469
- OR400316
- 2-Bromo-5-cyanobenzoic acid, AldrichCPR
- AX8241773
- X8037
- ST24022068
- A840847
- 2-Bromo-5-cyanobenzoic acid (ACI)
- 845616-12-8
- CL9198
- DTXSID20693211
- AKOS016001742
- DS-3637
- 2-Bromo-5-cyanobenzoicacid
- SY110189
- SCHEMBL2336830
- Z1269112120
- MFCD11847005
- CS-W019084
- VIB61612
- EN300-175695
-
- MDL： MFCD11847005
- Inchi： 1S/C8H4BrNO2/c9-7-2-1-5(4-10)3-6(7)8(11)12/h1-3H,(H,11,12)
- InChI Key： LFMSICZVBGWOIA-UHFFFAOYSA-N
- SMILES： N#CC1C=C(C(O)=O)C(Br)=CC=1
Computed Properties
- Exact Mass: 224.943
- Monoisotopic Mass: 224.943
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 61.1
Experimental Properties
- Density: 1.822
- Boiling Point: 351.982 °C at 760 mmHg
- Flash Point: 166.673 °C
2-Bromo-5-cyanobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 069373-250mg |
2-Bromo-5-cyanobenzoic acid |
845616-12-8 | 95% | 250mg |
￡84.00 | 2022-03-01 | |
| Fluorochem | 069373-1g |
2-Bromo-5-cyanobenzoic acid |
845616-12-8 | 95% | 1g |
￡210.00 | 2022-03-01 | |
| Fluorochem | 069373-5g |
2-Bromo-5-cyanobenzoic acid |
845616-12-8 | 95% | 5g |
￡730.00 | 2022-03-01 | |
| Fluorochem | 069373-10g |
2-Bromo-5-cyanobenzoic acid |
845616-12-8 | 95% | 10g |
￡1274.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IY282-200mg |
2-Bromo-5-cyanobenzoic acid |
845616-12-8 | 97% | 200mg |
516.0CNY | 2021-07-12 | |
| Chemenu | CM123933-1g |
2-bromo-5-cyanobenzoic acid |
845616-12-8 | 95% | 1g |
$267 | 2021-06-17 | |
| Chemenu | CM123933-5g |
2-bromo-5-cyanobenzoic acid |
845616-12-8 | 95% | 5g |
$933 | 2021-06-17 | |
| TRC | B292840-10mg |
2-Bromo-5-cyanobenzoic Acid |
845616-12-8 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B292840-50mg |
2-Bromo-5-cyanobenzoic Acid |
845616-12-8 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B292840-100mg |
2-Bromo-5-cyanobenzoic Acid |
845616-12-8 | 100mg |
$ 115.00 | 2022-06-07 |
2-Bromo-5-cyanobenzoic acid Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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